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Compound of Interest |

Compound Name: Sulfisozole sodium
CAS No.: 79921-43-0
Cat. No.: B3285185
Get Quote
. J

Core Directive: The "Zero-Drain" Policy[2]

Strict Adherence Required: Under no circumstances should Sulfisozole sodium (solid or
solution) be discharged into sanitary sewer systems, drains, or surface waters.

While Sulfisozole sodium is not currently a federally P-listed or U-listed waste under the
Resource Conservation and Recovery Act (RCRA), it is a potent sulfonamide antibiotic.[1]
Discharge into water systems contributes to the proliferation of antimicrobial resistance (AMR),
a critical global health threat. Furthermore, the EPA's "Management Standards for Hazardous
Waste Pharmaceuticals” (40 CFR Part 266 Subpart P) prohibits the sewering of hazardous
waste pharmaceuticals, a standard that should be voluntarily applied to all antibiotic waste to
ensure scientific integrity and environmental stewardship.

Immediate Action Item: Label all waste containers with "NON-RCRA PHARMACEUTICAL
WASTE — INCINERATE ONLY."

Chemical Profile & Hazard Identification

Understanding the chemical nature of the waste is the first step in safe disposal.
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Specification

Chemical Name

Sulfisozole sodium

CAS Number

37514-39-9 (or 79921-43-0)

Molecular Formula

Cngcontent-ng-c2977031039="" _nghost-ng-
€1310870263="" class="inline ng-star-inserted">

H
N
NaO

S

Physical State

Solid (Crystalline powder)

Storage Class

11 (Combustible Solids)

GHS Hazards

H315 (Skin Irritation), H319 (Eye Irritation),
H335 (Respiratory Irritation)

RCRA Status

Non-Listed (Unless characteristic).[1][2][3]
Recommended management: Hazardous

Pharmaceutical Waste

Incompatibilities

Strong oxidizers, Acids (Potential release of
toxic SO

/INO

fumes)

Disposal Decision Framework

The following logic gate ensures compliance with both federal regulations and best-practice

environmental standards.
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FINAL DISPOSAL:
High-Temperature Incineration
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Figure 1: Logical decision tree for segregating Sulfisozole sodium waste streams.[1] Note that
regardless of the path, the endpoint is incineration.

Step-by-Step Disposal Protocol
A. Solid Waste (Powder, Spilled Material, Contaminated
PPE)

o Segregation: Isolate Sulfisozole sodium waste from oxidizers and acids.[1] Do not mix with
general trash.[1][4]

» Containerization: Use a High-Density Polyethylene (HDPE) wide-mouth drum or container.[1]
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o Why HDPE? It offers excellent chemical resistance to sulfonamides and prevents
leaching.

e Bagging: Place the waste inside a clear, leak-proof plastic bag (minimum 2 mil thickness)
before placing it in the rigid container.

o Labeling: Affix a yellow "Chemical Waste" label.
o Constituents: "Sulfisozole Sodium (100%)"[1]
o Hazard Checkbox: "Toxic" / "Irritant"[1]

o Note: "Antibiotic - Do Not Autoclave" (Autoclaving may not fully deactivate the compound
and can release fumes).[1]

B. Liquid Waste (Stock Solutions, HPLC Effluent)

o Characterization: Determine if the solvent carrier is hazardous (e.g., Methanol, Acetonitrile).
o If Organic Solvent: Manage as Ignitable Hazardous Waste (D001).[1]
o If Aqueous:[1][4] Manage as Non-RCRA Pharmaceutical Waste.[1]

o Neutralization (Avoidance): Do not attempt to neutralize or chemically deactivate the
antibiotic in the lab unless part of a validated experimental protocol. Improper treatment can
generate more toxic byproducts.[1]

o Containerization: Use an amber glass or HDPE carboy.[1]
o Safety: Leave 10% headspace to prevent over-pressurization.

o Secondary Containment: Always store the carboy in a secondary tray capable of holding
110% of the volume.

Emergency Spill Response

In the event of a spill, rapid containment prevents environmental contamination and personnel
exposure.
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1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Notif.y P Nitrile gloves, N95/P100, Cover with absorbent pads Wet wipe or HEPA vac All materials to
P Goggles, Lab Coat (Do not sweep dry dust) Triple rinse area Chemical Waste

Click to download full resolution via product page
Figure 2: Immediate response workflow for Sulfisozole sodium spills.
Detailed Spill Steps:
« Isolate: Evacuate the immediate area if dust is airborne.

o PPE: Don double nitrile gloves, safety goggles, and a NIOSH-approved N95 or P100
respirator to prevent inhalation of dust (H335).[1]

e Containment:

o Dry Spill: Do not dry sweep.[1] Cover with a wet paper towel or absorbent pad to suppress
dust, then scoop into a waste bag. Alternatively, use a HEPA-filtered vacuum.[1]

o Wet Spill: Cover with an inert absorbent (vermiculite or chemical spill pad).[1]

o Decontamination: Wipe the surface with a soap and water solution. Sulfisozole sodium is
soluble in water. Do not use bleach immediately as it may react; simple surfactant cleaning is
effective for removal.

e Disposal: Place all cleanup materials (pads, gloves) into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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